Cas no 1218790-88-5 (4-Hydroxymethyl-3-methylphenylboronic acid)

4-Hydroxymethyl-3-methylphenylboronic acid Properties

Names and Identifiers

• (4-(Hydroxymethyl)-3-methylphenyl)boronic acid
• [4-(hydroxymethyl)-3-methylphenyl]boronic acid
• 4-(Hydroxymethyl)-3-methylphenylboronic acid
• 4-Hydroxymethyl-3-methylphenylboronic acid
• X1737
• DB-344707
• DTXSID20675315
• (4-(Hydroxymethyl)-3-methylphenyl)boronicacid
• SCHEMBL14120483
• 4-HYDROXYMETHYL-3-METHYLPHENYLBORONIC ACID
• MFCD09996880
• GS-5733
• CS-0174823
• H11429
• 1218790-88-5
• AKOS006303067
• 4-Hydroxymethyl-3-methylphenylboronicacid
• 4-hydroxymethyl-3-methylphenylboronic acid, AldrichCPR
• Boronic acid, B-[4-(hydroxymethyl)-3-methylphenyl]-
• +Expand

• MDL： MFCD09996880
• InChIKey： SLIUMAXFJNQYHZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H11BO3/c1-6-4-8(9(11)12)3-2-7(6)5-10/h2-4,10-12H,5H2,1H3
• SMILES： CC1=CC(=CC=C1CO)B(O)O

Computed Properties

• Exact Mass: 166.08000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.0801244g/mol
• Heavy Atom Count: 12
• Complexity: 140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• LogP: -0.83290
• PSA: 60.69000